![molecular formula C24H22N4OS2 B2936835 1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one CAS No. 1184975-20-9](/img/structure/B2936835.png)
1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C24H22N4OS2 and its molecular weight is 446.59. The purity is usually 95%.
BenchChem offers high-quality 1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Studies
The scientific research on the chemical compound 1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one primarily focuses on its synthesis, derivative formation, and potential biological activities. A variety of derivative compounds, including pyrido and thiazolopyrimidines, have been synthesized to explore their antimicrobial and antitumor activities, showcasing the chemical's relevance in developing new pharmaceutical agents.
Synthesis of Derivatives : The synthesis of pyrido[3′,2′:4,5]thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one derivatives through heterocyclization and cyclocondensation methods demonstrates the compound's flexibility in forming structurally diverse derivatives with potential biological applications (Davoodnia et al., 2008).
Antimicrobial and Antitumor Activities : Studies on thiazolopyrimidine derivatives, including triazolo and triazinopyrimidines, have been conducted to evaluate their antimicrobial and antitumor potentials. Some derivatives exhibited promising antimicrobial activity, although none showed significant antitumor activity, highlighting the compound's potential in antimicrobial drug development (Said et al., 2004).
Novel Ring Systems and Potential Inhibitors : The creation of new ring systems via synthesis methods such as Dimroth rearrangement indicates the compound's utility in discovering novel chemical structures. Some derivatives have been explored as potential xanthine oxidase inhibitors, suggesting applications in treating diseases like gout (Nagamatsu et al., 2007).
Dimroth Rearrangement and Structural Confirmation : The Dimroth rearrangement has been used to synthesize and confirm the structure of isomeric triazolothienopyrimidines, underscoring the compound's significance in advanced organic synthesis and structural chemistry (Hamed et al., 2008).
Antimicrobial Activities of Derivatives : The synthesis of new thieno and furopyrimidine derivatives further demonstrates the compound's versatility. These derivatives have been shown to possess antimicrobial activities, contributing to the search for new antimicrobial agents (Hossain & Bhuiyan, 2009).
properties
IUPAC Name |
12-benzylsulfanyl-8-[(4-propan-2-ylphenyl)methyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4OS2/c1-16(2)19-10-8-17(9-11-19)14-27-22(29)21-20(12-13-30-21)28-23(27)25-26-24(28)31-15-18-6-4-3-5-7-18/h3-13,16H,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJTQWOJPGAQWFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N4C2=NN=C4SCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(benzylthio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.